Cas no 2229206-48-6 (3-(aminomethyl)-3-3-(methoxymethyl)furan-2-ylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-3-(methoxymethyl)furan-2-ylcyclobutan-1-ol
• CAS No: 2229206-48-6
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6504679
• PubChem ID: 165685054
• Update Time: 2025-05-18

3-(aminomethyl)-3-3-(methoxymethyl)furan-2-ylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-3-(methoxymethyl)furan-2-ylcyclobutan-1-ol
• EN300-1772749
• 2229206-48-6
• 3-(aminomethyl)-3-[3-(methoxymethyl)furan-2-yl]cyclobutan-1-ol

• Inchi： 1S/C11H17NO3/c1-14-6-8-2-3-15-10(8)11(7-12)4-9(13)5-11/h2-3,9,13H,4-7,12H2,1H3
• InChI Key： HNPNTOFWLDVCKJ-UHFFFAOYSA-N
• SMILES： OC1CC(C2=C(COC)C=CO2)(CN)C1

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 68.6Ų

Additional information on 3-(aminomethyl)-3-3-(methoxymethyl)furan-2-ylcyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-(methoxymethyl)furan-2-ylcyclobutan-1-ol (CAS No. 2229206-48-6)

3-(aminomethyl)-3-(methoxymethyl)furan-2-ylcyclobutan-1-ol (CAS No. 2229206-48-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex structural framework, integrates multiple functional groups that make it a promising candidate for further exploration in drug discovery and synthetic chemistry. The presence of both an aminomethyl group and a methoxymethyl substituent on a furan-based cyclobutane scaffold introduces unique reactivity and potential biological activity, which are central to its investigation.

The furan ring in this molecule is a key feature, often found in natural products and bioactive molecules due to its ability to engage in hydrogen bonding and π-stacking interactions. This structural motif is frequently exploited in medicinal chemistry for its role in modulating enzyme activity and receptor binding. The cyclobutane ring further enhances the compound's rigidity, which can be critical for achieving high binding affinity in protein targets. Together, these structural elements contribute to the molecule's potential as a pharmacophore.

In recent years, the pharmaceutical industry has increasingly focused on developing small molecules with multifunctional properties. 3-(aminomethyl)-3-(methoxymethyl)furan-2-ylcyclobutan-1-ol exemplifies this trend, as its dual functionality allows for diverse chemical modifications and biological evaluations. The aminomethyl group provides a site for further derivatization, enabling the synthesis of analogs with tailored properties. Meanwhile, the methoxymethyl group can serve as a protecting group or participate in nucleophilic substitution reactions, offering flexibility in synthetic pathways.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Current research indicates that furan-based derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The cyclobutane moiety further contributes to these properties by stabilizing the molecule's conformation and improving its solubility in biological systems. These characteristics make 3-(aminomethyl)-3-(methoxymethyl)furan-2-ylcyclobutan-1-ol an attractive candidate for further investigation.

The synthesis of this compound presents both challenges and opportunities for chemists. The integration of multiple functional groups requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency, but optimizing the process remains a key focus area. Recent studies have demonstrated the use of transition-metal-catalyzed reactions and asymmetric synthesis techniques to enhance the accessibility of these types of compounds.

From a biological perspective, 3-(aminomethyl)-3-(methoxymethyl)furan-2-ylcyclobutan-1-ol has been tested in various assays to evaluate its potential therapeutic effects. Preliminary results suggest that it may interact with specific enzymes or receptors involved in disease pathways. For instance, its structural similarity to known bioactive molecules has led researchers to investigate its role in modulating inflammatory responses or inhibiting tumor growth. These findings underscore the importance of exploring novel scaffolds like this one for addressing unmet medical needs.

The compound's pharmacokinetic properties are also under scrutiny, as these factors are critical for determining its suitability as a drug candidate. Studies have begun to examine how modifications to the furan, cyclobutane, and functional groups influence absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Understanding these parameters is essential for optimizing the compound's bioavailability and minimizing potential side effects.

Future research directions may include exploring derivatives of 3-(aminomethyl)-3-(methoxymethyl)furan-2-ylcyclobutan-1-ol with enhanced potency or selectivity. Computational modeling techniques can play a significant role here by predicting how different structural changes will affect biological activity. Additionally, interdisciplinary approaches combining chemistry, biology, and computer science are likely to yield more comprehensive insights into the compound's potential applications.

In conclusion,3-(aminomethyl)-3-(methoxymethyl)furan-2-ylcyclobutan-1-ol (CAS No. 2229206-48-6) represents an exciting opportunity for innovation in pharmaceutical research. Its unique structural features and promising biological profile make it a valuable asset for drug discovery efforts aimed at addressing complex diseases. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,this compound is poised to contribute significantly to advancements in medicinal chemistry.